Cas no 2034584-56-8 (5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole)

• Product Name: 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
• CAS No: 2034584-56-8
• MF: C₁₉H₂₃FN₄O
• MW: 342.4105
• CID: 5353741
• Update Time: 2025-06-08

5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenyl)piperazin-1-yl]-(2-methyl-4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)methanone
• (4-(4-fluorophenyl)piperazin-1-yl)(2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)methanone
• 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

• Inchi： 1S/C19H23FN4O/c1-13-21-17-7-2-14(12-18(17)22-13)19(25)24-10-8-23(9-11-24)16-5-3-15(20)4-6-16/h3-6,14H,2,7-12H2,1H3,(H,21,22)
• InChI Key： KSSGBUTVRLINGF-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C(C1([H])C([H])([H])C2=C(C([H])([H])C1([H])[H])N=C(C([H])([H])[H])N2[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 474
• XLogP3: 2.3
• Topological Polar Surface Area: 52.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Introduction to 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (CAS No. 2034584-56-8)

5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2034584-56-8, belongs to the benzodiazepine class of chemicals, which are well-known for their role in central nervous system modulation. The presence of a 4-fluorophenyl group and a piperazine moiety in its structure imparts unique pharmacological properties that make it a subject of intense research interest.

The molecular framework of 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole encompasses a benzodiazepine core substituted with various functional groups. The 4-fluorophenyl substituent is particularly noteworthy due to its ability to influence the electronic properties of the molecule, thereby affecting its binding affinity and metabolic stability. This feature is crucial in the design of drugs that require precise interaction with biological targets.

In recent years, there has been a growing focus on developing novel benzodiazepine derivatives with enhanced therapeutic profiles. The compound in question has garnered attention for its potential as an intermediate in the synthesis of pharmaceutical agents targeting neurological disorders. The piperazine ring, a common pharmacophore in many psychoactive substances, contributes to the compound's ability to modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA).

The synthesis of 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 4-fluorophenyl group and the piperazine carbonyl moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve the desired structural features efficiently.

The pharmacological activity of this compound has been explored in various preclinical studies. Research indicates that it exhibits potent anxiolytic and sedative effects comparable to those of established benzodiazepines but with potentially improved selectivity and reduced side effects. The presence of the fluorine atom in the aromatic ring enhances lipophilicity and binding affinity to specific receptors, which is critical for achieving therapeutic efficacy.

One of the most promising applications of 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is in the treatment of anxiety disorders and insomnia. Current clinical trials are evaluating its efficacy in patients with moderate to severe anxiety symptoms. The compound's ability to interact selectively with GABA-A receptors suggests that it may offer a more targeted approach compared to traditional benzodiazepines, thereby minimizing cognitive impairment and dependency issues.

The structural integrity and functional properties of this compound have also been subjects of computational studies using molecular modeling techniques. These studies have provided valuable insights into how modifications at different positions within the molecule can influence its pharmacokinetic behavior. For instance, computational analysis has shown that introducing additional substituents at the piperazine ring can enhance binding stability while maintaining favorable metabolic profiles.

In addition to its therapeutic potential, 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole has been investigated for its role as a key intermediate in the development of novel antipsychotic agents. The combination of a benzodiazepine core with a fluorinated phenyl group creates a scaffold that can be further modified to target different neurotransmitter systems involved in psychotic disorders. Preliminary data suggest that derivatives of this compound may exhibit improved efficacy and reduced side effects compared to existing antipsychotics.

The industrial production of this compound requires stringent quality control measures to ensure consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and structural integrity at each stage of synthesis. These methods are essential for meeting regulatory standards and ensuring that the final product meets pharmaceutical-grade specifications.

The environmental impact of synthesizing 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole has also been considered in recent research efforts. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with global efforts to promote environmentally responsible pharmaceutical manufacturing practices.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for novel derivatives with enhanced therapeutic benefits. As our understanding of central nervous system biology evolves，so too will our ability to design targeted interventions based on compounds like 5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methyl-4，5，6，7-tetrahydro-lH-l，3-benzodiazole.